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Compound of Interest

Compound Name: Lumisantonin

Cat. No.: B1204521 Get Quote

An In-Depth Technical Guide on Lumisantonin

This technical guide provides a comprehensive overview of lumisantonin, a significant

compound in the study of organic photochemical rearrangements. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry. This document details its chemical and physical properties, experimental protocols

for its synthesis, and the mechanistic pathways of its formation.

Core Properties of Lumisantonin
Lumisantonin, with the CAS Number 467-41-4, is a terpenoid lactone primarily known as a

photoproduct of α-santonin.[1][2][3] Its study has been historically important for understanding

photochemical reactions in natural products.[1]

Chemical Identity
The following table summarizes the key chemical identifiers for lumisantonin.
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Identifier Value Reference(s)

CAS Number 467-41-4 [1][2][4]

Molecular Formula C₁₅H₁₈O₃ [1][2][4]

Molecular Weight 246.30 g/mol [1][2]

IUPAC Name

5,9,10-trimethyl-3-

oxatetracyclo[7.4.0.0¹,¹⁰.0²,⁶]tri

dec-12-ene-4,11-dione

[2]

InChI Key
DAGAGXCQQYCLAE-

UHFFFAOYSA-N
[1][2]

SMILES
CC1C2CCC3(C4(C3(C2OC1=

O)C=CC4=O)C)C
[1]

Synonyms

(3aR,8bR)-3a,3b,4,5,5aα,8aβ-

Hexahydro-3aβ,3bα,6α-

trimethyl-3H-cyclopenta[2]

[4]cyclopropa[1,2-

g]benzofuran-3,7(6H)-dione

[4]

Physical Properties
The known physical properties of lumisantonin are presented below. It is worth noting that

some properties like melting point and solubility are not consistently reported in the literature.

Property Value Reference(s)

Boiling Point 409.4°C at 760 mmHg [4]

Density 1.24 g/cm³ [4]

Flash Point 183.4°C [4]

Synthesis and Reaction Mechanisms
Lumisantonin is most famously synthesized via the photochemical rearrangement of α-

santonin. This reaction was one of the first organic photochemical reactions to be studied and
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is a classic example of a cross-conjugated cyclohexadienone rearrangement.[5][6][7]

Photochemical Rearrangement of α-Santonin
The conversion of α-santonin to lumisantonin occurs upon exposure to ultraviolet (UV) light.[6]

The mechanism is believed to proceed through the excitation of α-santonin to its triplet excited

state (T1), which then undergoes a series of rearrangements.[5][6] In this reaction, the C-3

carbonyl group shifts to C-2, the C-4 methyl group moves to C-1, and the C-10 carbon

undergoes an inversion.[3][5]

Photochemical Rearrangement Pathway

α-Santonin (Ground State)
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Caption: Key steps in the photochemical conversion of α-santonin to lumisantonin.

Experimental Protocol: Synthesis of Lumisantonin
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The following is a generalized protocol for the photochemical synthesis of lumisantonin from

α-santonin, based on common descriptions of this classic experiment.[7] The reaction's

progress should be monitored to prevent over-irradiation, which can lead to subsequent

photoproducts like photosantonic acid.[6][7]

Materials and Equipment:

α-Santonin

Purified dioxane (or another suitable solvent)

Photochemical reactor with a UV lamp (e.g., medium-pressure mercury lamp)

Immersion well (e.g., quartz or Pyrex, depending on desired wavelength)

Reaction flask

Stirring apparatus

Thin-Layer Chromatography (TLC) system (e.g., alumina plates)

Apparatus for solvent removal (e.g., rotary evaporator)

Recrystallization solvents

Procedure:

Preparation: Dissolve α-santonin in purified dioxane inside the reaction flask. The

concentration should be optimized for the reactor volume.

Reaction Setup: Assemble the photochemical reactor, placing the reaction flask around the

immersion well containing the UV lamp. Ensure a cooling system is in place to maintain a

constant temperature.

Irradiation: Begin irradiation of the solution while stirring continuously.

Monitoring: Periodically take aliquots from the reaction mixture and monitor the

disappearance of santonin and the appearance of lumisantonin using TLC.[7] UV
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spectroscopy can also be used for more precise monitoring.

Workup: Once the starting material is consumed (or optimal conversion is reached), stop the

irradiation. Remove the solvent from the reaction mixture under reduced pressure using a

rotary evaporator.

Purification: Purify the crude product containing lumisantonin by recrystallization from a

suitable solvent system.
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Experimental Workflow for Lumisantonin Synthesis
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Caption: A typical experimental workflow for the photochemical synthesis of lumisantonin.
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Biological and Pharmacological Properties
While the photochemistry of lumisantonin is well-studied, its specific biological activities are

not extensively documented in the scientific literature. Its precursor, santonin, was historically

used as an anthelminthic agent, which paralyzes parasitic worms.[3]

Current research appears focused on using lumisantonin as a scaffold for creating novel

derivatives with potential biological activity. For example, studies have reported the synthesis of

new amide derivatives from lumisantonin.[8] Additionally, the unique structure of

lumisantonin has been exploited in skeletal rearrangement reactions to generate novel

fluorinated compounds, which could be of interest in medicinal chemistry.[9][10] The biological

properties of these derivatives remain an area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1204521#lumisantonin-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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